molecular formula C7H4BrF4NO B8317709 4-Bromo-2-fluoro-3-(trifluoromethoxy)aniline CAS No. 1433280-65-9

4-Bromo-2-fluoro-3-(trifluoromethoxy)aniline

Cat. No.: B8317709
CAS No.: 1433280-65-9
M. Wt: 274.01 g/mol
InChI Key: GBZLLLBFZOHRHO-UHFFFAOYSA-N
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Description

4-Bromo-2-fluoro-3-(trifluoromethoxy)aniline is a useful research compound. Its molecular formula is C7H4BrF4NO and its molecular weight is 274.01 g/mol. The purity is usually 95%.
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Properties

CAS No.

1433280-65-9

Molecular Formula

C7H4BrF4NO

Molecular Weight

274.01 g/mol

IUPAC Name

4-bromo-2-fluoro-3-(trifluoromethoxy)aniline

InChI

InChI=1S/C7H4BrF4NO/c8-3-1-2-4(13)5(9)6(3)14-7(10,11)12/h1-2H,13H2

InChI Key

GBZLLLBFZOHRHO-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1N)F)OC(F)(F)F)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-fluoro-3-(trifluoromethoxy)aniline (1.0 g, 5.13 mmol) dissolved in DMF (2 mL) at 0° C. was slowly added a solution of cold N-bromosuccinimide (0.91 g, 5.13 mmol) dissolved in DMF (6 mL) over 5 min. The reaction mixture was stirred at 0° C. for 1 h, extracted with EtOAc (125 mL) and washed with water (3×25 mL). The combined aqueous layers were extracted with EtOAc (75 mL). The combined organic layers were washed with brine (25 mL), dried over sodium sulfate, filtered, and concentrated to produce the title compound as a dark colored liquid (1.27 g, 90% yield). (m/z): [M+H]+ calcd for C7H4BrF4NO 273.94. found 273.8.
Quantity
1 g
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
0.91 g
Type
reactant
Reaction Step Two
Name
Quantity
6 mL
Type
solvent
Reaction Step Three
Yield
90%

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